Cas no 2227691-60-1 (2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine)
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine
- 2227691-60-1
- EN300-1629805
-
- Inchi: 1S/C15H24N2/c1-3-10-17-11-9-14(16)15(17)13-7-5-12(4-2)6-8-13/h5-8,14-15H,3-4,9-11,16H2,1-2H3/t14-,15+/m1/s1
- InChI Key: GWCGYNCPPHAGSD-CABCVRRESA-N
- SMILES: N1(CCC)CC[C@H]([C@@H]1C1C=CC(CC)=CC=1)N
Computed Properties
- Exact Mass: 232.193948774g/mol
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.3Ų
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1629805-0.05g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 0.05g |
$816.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-0.1g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 0.1g |
$855.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-0.25g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 0.25g |
$893.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-0.5g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 0.5g |
$933.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-1.0g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 1g |
$971.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-2.5g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 2.5g |
$1903.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-5.0g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 5g |
$2816.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-10.0g |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 10g |
$4176.0 | 2023-05-27 | ||
| Enamine | EN300-1629805-50mg |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1629805-100mg |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine |
2227691-60-1 | 100mg |
$867.0 | 2023-09-22 |
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine
Introduction to 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine (CAS No. 2227691-60-1)
2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2227691-60-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a phenethylamine core, which is a well-documented motif in pharmacology, known for its role in modulating various biological pathways.
The molecular structure of 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine consists of a pyrrolidine ring substituted with a propyl group at the 1-position and an ethylphenyl group at the 4-position. This specific arrangement contributes to its distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in determining its suitability for therapeutic applications.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. These compounds have shown promise in various preclinical studies as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the phenethylamine moiety in 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine suggests potential interactions with monoamine receptors, which are key targets in the treatment of neurological and psychiatric disorders.
One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active agents. This similarity has prompted researchers to investigate its potential as a lead compound or scaffold for further derivatization. By modifying specific functional groups or substituents, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. Such modifications are essential for optimizing drug candidates for clinical use.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine for their binding affinity to biological targets. These computational methods allow researchers to predict how a molecule might interact with proteins or enzymes involved in disease pathways, thereby expediting the drug discovery process. The integration of experimental data with computational insights has been instrumental in validating the therapeutic potential of this compound.
The synthesis of 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.
From a medicinal chemistry perspective, 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine represents an intriguing example of how structural modifications can influence biological activity. The ethylphenyl group at the 4-position introduces steric and electronic effects that can modulate receptor binding affinity. Understanding these effects is vital for designing molecules that exhibit optimal pharmacological properties. Researchers are also exploring how variations in this motif can lead to novel therapeutic agents with improved efficacy and reduced side effects.
The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine have focused on assessing its toxicity profile, pharmacokinetics, and interactions with metabolic pathways. These studies provide critical data on how the compound behaves within biological systems and help identify potential risks or benefits associated with its use.
One notable area of research is the investigation of 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine as a potential treatment for neurological disorders. Studies suggest that pyrrolidine derivatives may influence neurotransmitter release and receptor function, making them candidates for conditions such as depression, anxiety disorders, and neurodegenerative diseases. While these findings are promising, further research is needed to fully understand their mechanisms of action and therapeutic potential.
The role of 2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine in drug development also extends to its use as an intermediate in synthesizing more complex molecules. Its versatile structure allows it to serve as a building block for creating novel analogs with tailored properties. This flexibility makes it a valuable asset in medicinal chemistry libraries used by researchers worldwide.
In conclusion,2-(4-ethylphenyl)-1-propylpyrrolidin-3-amineseems poised to play a significant role in future pharmaceutical research due to its unique structural features and promising pharmacological properties. Continued investigation into its synthesis, biological activity, and therapeutic potential will likely uncover new opportunities for developing innovative treatments across multiple disease areas.
2227691-60-1 (2-(4-ethylphenyl)-1-propylpyrrolidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)